Cas no 36700-45-5 ([8]-Shogaol)

• Product name: [8]-Shogaol
• CAS No: 36700-45-5
• MF: C₁₉H₂₈O₃
• MW: 304.4238
• MDL: MFCD21333718
• CID: 1095640
• PubChem ID: 6442560

[8]-Shogaol Chemical and Physical Properties

Names and Identifiers

• 8-Shogaol
• (E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
• 1-(4-Hydroxy-3-methoxyphenyl)-4-dodecen-3-one
• (8)-Shogaol
• [8]-Shogaol
• cis-[8]-Shogaol
• AV4IK2HCNT
• trans-(8)-Shogaol
• (E)-(8)-Shogaol
• 8-Shogaol (constituent of ginger) [DSC]
• CIS-8-SHOGAOL
• 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-
• MEGxp0_001220
• LGZSMXJRMTYABD-MDZDMXLPSA-N
• 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)-, (4E)-
• BDBM50317424
• DTXSID501318235
• B0005-465778
• FT-0775634
• 8-Shogaol (constituent of ginger)
• NCGC00169651-01
• BRD-K03628532-001-01-5
• HY-N2435
• UNII-AV4IK2HCNT
• NCGC00169651-02!(E)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
• CHEMBL25893
• SCHEMBL4886648
• AKOS030530374
• (4e)-1-(4-hydroxy-3-methoxyphenyl)dodec-4-en-3-one
• 1ST40216
• (e)-1-(4-hydroxy-3-methoxyphenyl) dodec-4-en-3-one
• NCGC00169651-02
• SHOGAOL, 8-(P)
• Q27274135
• SCHEMBL4886657
• (E)-1-(4-Hydroxy-3-methoxy-phenyl)-dodec-4-en-3-one
• 4-Dodecen-3-one, 1-(4-hydroxy-3-methoxyphenyl)
• CHEBI:174643
• MFCD21333718
• 8-?Shogaol
• AC-34352
• MS-24401
• 36700-45-5
• ACon1_001127
• 104186-07-4
• CS-0022653
• 1-(4-Hydroxy-3-methoxyphenyl)dodec-4-en-3-one
• Shogaols; [8]-Shogaol
• Shogaols; [8]-Shogaol, (Z)-Isomer
• (4E)-1-(4-hydroxy-3-methoxyphenyl)-4-dodecen-3-one; trans-[8]-Shogaol
• DA-60613

• MDL： MFCD21333718
• Inchi： 1S/C19H28O3/c1-3-4-5-6-7-8-9-10-17(20)13-11-16-12-14-18(21)19(15-16)22-2/h9-10,12,14-15,21H,3-8,11,13H2,1-2H3/b10-9+
• InChI Key： LGZSMXJRMTYABD-MDZDMXLPSA-N
• SMILES： O=C(/C(/[H])=C(\[H])/C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])C([H])([H])C([H])([H])C1C([H])=C([H])C(=C(C=1[H])OC([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 304.203845g/mol
• Surface Charge: 0
• XLogP3: 4.8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 11
• Monoisotopic Mass: 304.203845g/mol
• Monoisotopic Mass: 304.203845g/mol
• Topological Polar Surface Area: 46.5Ų
• Heavy Atom Count: 22
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 304.4

Experimental Properties

• Color/Form: Powder
• Density: 1.013±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.012 g/l) (25 º C),
• PSA: 46.53000
• LogP: 4.81920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Shogaols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols Shogaols